Cas no 136388-28-8 (1H-Imidazole-4-carbothioamide, 2-heptadecyl-)

• Product Name: 1H-Imidazole-4-carbothioamide, 2-heptadecyl-
• CAS No: 136388-28-8
• MF: C₂₁H₃₉N₃S
• MW: 365.619464159012
• CID: 1246098
• Update Time: 2024-08-04

1H-Imidazole-4-carbothioamide, 2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbothioamide, 2-heptadecyl-
• 1H-Imidazole-5-carbothioamide, 2-heptadecyl-

• Inchi： 1S/C21H39N3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-18-19(24-20)21(22)25/h18H,2-17H2,1H3,(H2,22,25)(H,23,24)
• InChI Key： RWLPQGDQZBGTIT-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCCCCCCCC)NC(C(N)=S)=CN=1

Computed Properties

• Exact Mass: 365.28677

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Boiling Point: 542.4±42.0 °C(Predicted)
• PSA: 54.7
• pka: 12.10±0.10(Predicted)